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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Quantitative Solubility Data

The following tables summarize the key solubility and physicochemical data for dodemorph acetate,

compiled from regulatory assessments and scientific sources.

Table 1: Solubility in Water and Organic Solvents

Solvent /| Condition  Solubility Value Conditions (Temperature, pH) Source
Water 746 mg/L 20 °C, pH 7 [1]

Water 1.1 mg/kg 20 °C (equivalent to mg/L) [2]

Chloroform 1,000,000 mg/L (100 g/100g) [1][2] 20 °C[1]

Ethyl acetate 1,000,000 mg/L [1] 20 °C [1]

Ethyl acetate 205 g/kg 20 °C [2]

Benzene >1,000 g/kg 20 °C [2]

Cyclohexane 846 g/kg [2] 20 °C [2]
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Solvent / Condition  Solubility Value Conditions (Temperature, pH) Source
Acetone 22 g/kg 20 °C [2]
Ethanol 66 g/kg [2] 20 °C [2]
Diethyl ether 74.3 g/100g 20 °C [2]

Table 2: Key Physicochemical Properties Influencing Solubility

Property Value Note / Implication

Octanol-Water Partition 4.23 [1] Indicates high lipophilicity at pH 9 [1]
Coefficient (Log P)

Octanol-Water Partition 2.52 Measured at pH 5, shows increased
Coefficient (Log P) hydrophilicity in acidic conditions [2]
Dissociation Constant 8.5 [1] Molecule is predominantly cationic at pH <
(pKa) 8.5 [1]

Melting Point 63-64 °C (technical), 72 Can influence dissolution rate [2]

°C (cis-isomer) [2]

Experimental Protocols and Analytical Methods

The data in the tables above were generated using standardized regulatory tests. Furthermore, a specific
High-Performance Liquid Chromatography (HPLC) method has been developed for the analysis of

dodemorph acetate in solution.

1. Regulatory Solubility Measurement Protocols The solubility data from sources like the Pesticide
Properties DataBase (PPDB) are generated following established OECD Test Guidelines for the chemical
industry [1]. The general workflow for determining water solubility involves stirring an excess of the
substance in water at a constant temperature (e.g., 20°C) until equilibrium is reached, followed by phase

separation and analytical quantification of the dissolved concentration [1].
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2. HPLC Analysis Method For precise analysis and quantification of dodemorph acetate in solution, a

reverse-phase HPL.C method can be employed. The following diagram outlines the experimental workflow:

Mobile Phase Components Key Parameters

Prepare Sample Solution

S

Data Analysis

Click to download full resolution via product page
HPLC Workflow for Dodemorph Acetate Analysis

Key components of this method are [3]:

e Column: Newcrom R1, a reverse-phase column with low silanol activity.
¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.
e MS-Compatibility: For mass spectrometry detection, phosphoric acid should be replaced with formic

acid.
e Applications: This method is suitable for routine analysis, scalability for preparative isolation of
impurities, and pharmacokinetic studies.

Key Insights for Research and Development

¢ pH-Dependent Solubility: Dodemorph acetate is a weak base (pKa 8.5). Its water solubility is
significantly higher in acidic environments where the molecule is protonated. This property is crucial
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for designing liquid formulations, especially concentrates [1] [2].

¢ High Lipophilicity: The high log P value confirms strong affinity for organic solvents and lipid
bilayers, supporting its systemic mode of action in plants and potential for bioaccumulation [1].

¢ Isomerism Considerations: Dodemorph acetate exists as a mixture of cis and trans isomers due
to chiral centers in its morpholine ring. Be aware that different isomeric ratios could potentially
influence physical properties, including solubility [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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